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Compound of Interest

Compound Name: Calcium titanate

Cat. No.: B077971 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

the sintering of calcium titanate (CaTiO3) pellets. The focus is on practical solutions to

minimize porosity and achieve high-density ceramic bodies.

Troubleshooting Guide
Issue 1: High Porosity in Sintered Pellets

Question: My sintered calcium titanate pellets exhibit high porosity. What are the potential

causes and how can I address this?

Answer: High porosity in sintered CaTiO3 pellets can stem from several factors throughout

the experimental workflow. Key areas to investigate include the initial powder characteristics,

the forming process, and the sintering parameters. Incomplete particle bonding is a primary

reason for voids within the material[1].

Possible Causes & Solutions:

Inadequate Sintering Temperature or Time: If the sintering temperature is too low or the

holding time is too short, the particles will not sufficiently bond, leading to incomplete

densification[1].
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Solution: Optimize the sintering temperature and time based on the specific

characteristics of your CaTiO3 powder. For instance, increasing the sintering

temperature for Ba0.75Ca0.25TiO3 ceramics from 1250 °C to 1450 °C has been shown

to decrease porosity from 16% to 1.5%[2].

Poor Powder Quality: Inconsistent particle size or contamination in the starting powder can

hinder densification[1].

Solution: Use high-quality, fine-grained CaTiO3 powders with a uniform particle size

distribution. Milling the powder before pressing can improve particle packing and

subsequent densification[3].

Trapped Gases: Gas trapped within the powder during compaction can expand during

sintering, creating pores[1].

Solution: Employ a controlled sintering atmosphere, such as a vacuum or inert gas, to

minimize trapped gases[1].

Inappropriate Heating and Cooling Rates: Rapid heating or cooling can induce thermal

stresses, potentially leading to cracks and increased porosity[1].

Solution: Optimize the heating and cooling rates to minimize thermal gradients within

the pellet.

Issue 2: Cracking and Warping of Pellets During Sintering

Question: My calcium titanate pellets are cracking or warping during the sintering process.

What could be causing this?

Answer: Cracking and warping are typically caused by stresses within the ceramic body,

which can be introduced during the pressing of the green pellet or due to thermal gradients

during sintering[1].

Possible Causes & Solutions:

Uneven Pressing: Non-uniform pressure during the compaction of the green pellet can

lead to density gradients, causing stress and warping during sintering.
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Solution: Ensure uniform pressure is applied during pellet formation. Techniques like

isostatic pressing can help achieve a more uniform green body[4].

Rapid Heating or Cooling: As mentioned previously, excessive heating or cooling rates can

create thermal stresses that exceed the material's strength, resulting in cracks[1].

Solution: Implement a controlled heating and cooling ramp in your sintering profile.

Binder Burnout Issues: If a binder is used, improper burnout can leave behind carbon

residues or create voids, leading to defects.

Solution: Incorporate a slow heating ramp at a lower temperature (e.g., 300-500 °C) to

allow for complete and gradual binder removal.

Frequently Asked Questions (FAQs)
Q1: What is the theoretical density of calcium titanate?

A1: The theoretical density of calcium titanate (CaTiO3) is approximately 3.98 g/cm³ to

4.04 g/cm³[5].

Q2: How does the sintering method affect the final porosity of CaTiO3 pellets?

A2: The choice of sintering method significantly impacts the final density and porosity.

Advanced techniques like Spark Plasma Sintering (SPS) can achieve high densities at

lower temperatures and shorter times compared to conventional sintering[5]. For example,

CaTiO3 sintered by SPS at 1250 °C reached 98.3% of the theoretical density with only

0.1% open porosity[5]. Two-step sintering has also been shown to produce denser

microstructures compared to single-step sintering[6][7].

Q3: What role does the initial powder particle size play in minimizing porosity?

A3: Finer and more uniform starting powder particles generally lead to lower porosity in

the sintered ceramic. Smaller particles have a higher surface area, which enhances

diffusion and densification during sintering[4][8].

Q4: Can I use additives to reduce porosity?
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A4: Yes, sintering aids can be used to improve densification. These additives can form a

liquid phase at the sintering temperature, which facilitates particle rearrangement and pore

filling[4]. However, it's crucial to select additives that do not negatively impact the desired

properties of the calcium titanate.

Q5: How can I measure the porosity of my sintered pellets?

A5: The Archimedes method is a common and effective technique for measuring the open

porosity and apparent density of sintered ceramics[5][9][10][11]. Other methods include

Mercury Intrusion Porosimetry (MIP) and Gas Pycnometry[11].

Data Presentation
Table 1: Effect of Sintering Method and Temperature on Calcium Titanate Porosity
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Sintering
Method

Temperatur
e (°C)

Dwell Time
(min)

Relative
Density (%)

Open
Porosity
(%)

Reference

Spark

Plasma

Sintering

(SPS)

1100 5 - - [5]

Spark

Plasma

Sintering

(SPS)

1150 5 - 6.5 [5]

Spark

Plasma

Sintering

(SPS)

1200 5 - - [5]

Spark

Plasma

Sintering

(SPS)

1250 5 98.3 0.1 [5]

Single-Step

Sintering

(SST)

1350 180 90.45 - [7]

Two-Step

Sintering

(TSS)

T1=1350,

T2=1250

t1=120,

t2=180
95.73 - [7]

Conventional

Sintering
1350 180 91.7 0.54 [5][12]

Table 2: Influence of Sintering Temperature on Ba0.75Ca0.25TiO3 Ceramics Porosity
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Sintering Temperature (°C) Porosity (%)

1250 16

1300 -

1350 -

1400 -

1450 1.5

Data adapted from a study on

Ba0.75Ca0.25TiO3 perovskite ceramics,

demonstrating the general trend of decreasing

porosity with increasing sintering temperature.

[2]

Experimental Protocols
1. Protocol for Preparation of Calcium Titanate Green Pellets

Powder Preparation: Start with high-purity calcium titanate powder. If necessary, mill the

powder to achieve a fine and uniform particle size. For example, high-energy milling can be

performed for 30 minutes at 400 rpm[7].

Binder Addition: Mix the CaTiO3 powder with a binder solution, such as 3% polyvinyl alcohol

(PVA), to improve the green strength of the pellet[6][12].

Pellet Pressing: Weigh a specific amount of the powder-binder mixture (e.g., 1.2 g) and

press it in a cylindrical die (e.g., 15 mm diameter) using a hydraulic press at a defined

pressure (e.g., 0.05 MPa)[6].

Drying: Carefully dry the green pellet, for instance at 100 °C for 24 hours, to remove any

moisture before sintering[7].

2. Protocol for Porosity Measurement using the Archimedes Method
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Dry Weight Measurement: Measure the weight of the sintered and dried pellet in the air. This

is the dry weight (W0)[5].

Saturated Weight Measurement: Immerse the pellet in a liquid of known density (e.g.,

distilled water) and boil it to ensure all open pores are filled with the liquid. After cooling to

room temperature, weigh the saturated pellet while it is still submerged in the liquid. This is

the suspended weight (W1)[5].

Wet Weight Measurement: Remove the saturated pellet from the liquid and quickly pat the

surface to remove excess liquid, then weigh it in the air. This is the wet weight (W2)[5].

Calculation:

Apparent Porosity (%): [(W2 - W0) / (W2 - W1)] * 100

Sintered Density (g/cm³): [W0 / (W2 - W1)] * ρ_liquid

where ρ_liquid is the density of the liquid used[5].

Visualizations

Powder Preparation Pellet Forming Sintering Characterization

CaTiO3 Powder Milling (Optional) Binder Addition Uniaxial/Isostatic Pressing Drying Sintering (e.g., SPS, TSS) Porosity Measurement

Click to download full resolution via product page

Caption: Experimental workflow for producing and characterizing low-porosity calcium titanate
pellets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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